![molecular formula C21H19N3O3S2 B2659520 2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one CAS No. 850916-02-8](/img/structure/B2659520.png)
2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
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Description
2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H19N3O3S2 and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications
Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors
Compounds related to the specified chemical structure have been investigated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the DNA synthesis pathway and therefore, targets for anticancer therapies. A study demonstrated the synthesis of analogues with potent inhibitory activities against human TS and DHFR, highlighting the therapeutic potential of this compound class in cancer treatment (Gangjee et al., 2008).
Antimicrobial Activity
Another application area is the synthesis of derivatives for antimicrobial evaluation. Compounds derived from similar structures have been synthesized and tested in vitro for their antimicrobial activities, indicating the potential use of this class of compounds in developing new antimicrobial agents (Abdel-rahman et al., 2002).
Nucleophilic Displacement Studies
Research has also focused on the chemical reactivity of these compounds, particularly investigating the nucleophilic displacement of a methylsulfanyl group on the pyrimidin-4-one scaffold. These studies are crucial for understanding the chemical behavior of these compounds and for developing new synthetic routes for related molecules (Kikelj et al., 2010).
Synthesis of Heterocyclic Compounds
The versatility of this compound class is further demonstrated in the synthesis of various heterocyclic compounds, which are vital in medicinal chemistry for the development of new therapeutic agents. Studies have detailed the synthesis of novel heterocyclic compounds incorporating the pyrimidine scaffold, showcasing the broad applicability of this structure in drug discovery (Sanjeeva Reddy et al., 2010).
Antitumor Activity
Furthermore, derivatives of this compound have been synthesized and evaluated for their antitumor activity. This research underscores the potential of this chemical structure in contributing to the discovery and development of new anticancer drugs, with some compounds showing potent anticancer activity comparable to known chemotherapeutic agents (Hafez & El-Gazzar, 2017).
Properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S2/c1-13-3-4-14(2)15(11-13)12-29-21-22-18-9-10-28-19(18)20(25)23(21)16-5-7-17(8-6-16)24(26)27/h3-8,11H,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBOIDWVKMSGMCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)[N+](=O)[O-])SCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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